molecular formula C9H18N2O2 B096433 N-(2-Nitroisobutyl)piperidine CAS No. 17697-46-0

N-(2-Nitroisobutyl)piperidine

Cat. No.: B096433
CAS No.: 17697-46-0
M. Wt: 186.25 g/mol
InChI Key: KWULWMUTIBFSHV-UHFFFAOYSA-N
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Description

N-(2-Nitroisobutyl)piperidine, also known as this compound, is a useful research compound. Its molecular formula is C9H18N2O2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

17697-46-0

Molecular Formula

C9H18N2O2

Molecular Weight

186.25 g/mol

IUPAC Name

1-(2-methyl-2-nitropropyl)piperidine

InChI

InChI=1S/C9H18N2O2/c1-9(2,11(12)13)8-10-6-4-3-5-7-10/h3-8H2,1-2H3

InChI Key

KWULWMUTIBFSHV-UHFFFAOYSA-N

SMILES

CC(C)(CN1CCCCC1)[N+](=O)[O-]

Canonical SMILES

CC(C)(CN1CCCCC1)[N+](=O)[O-]

17697-46-0

Synonyms

1-(2-Methyl-2-nitropropyl)piperidine

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred ice cold solution of 2-nitropropane (10.0 g, 0.11 mol) and piperidine (11.1 mL, 1 equiv, 0.11 mol) was added dropwise a premixed solution of sodium hydroxide (0.5 mL, 5 N, 2 mol %) and a 37% aqueous solution of formaldehyde (8.4 mL g, 1 equiv, 0.11 mol) over 15 minutes maintaining an internal temperature between 10-15° C. The flask was removed from the ice bath and stirred at room temperature for 1 h. The reaction was then heated at 50° C. for 1 h. The biphasic mixture was cooled to room temperature and poured into a separatory funnel and diluted with ethyl acetate (150 mL) and water (50 mL). The layers were separated and the organic layer was washed with water (2×50 mL) and brine (50 mL). The organic layer was dried over anhydrous MgSO4, filtered and concentrated to a yellow liquid (20.0 g). This material was used without further purification. 1H NMR (CDCl3, 400 MHz): δ 1.35-1.38 (m, 2H), 1.46-1.51 (m, 4H), 1.53 (s, 6H), 2.43-2.46 (t, J=5.2, 4H), 3.10 (s, 3H), 3.42-3.51 (m, 4H), 4.20 (s, 2H).
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